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Compound of Interest

Compound Name: Thallium carbonate

Cat. No.: B3433446

CAS Number: 6533-73-9

This technical guide provides an in-depth overview of thallium(l) carbonate (TI12COs), a highly
toxic inorganic compound. It is intended for researchers, scientists, and drug development
professionals who require detailed information on its properties, synthesis, and handling. This
document summarizes key data in structured tables, outlines a detailed experimental protocol
for a characteristic reaction, and includes a mandatory visualization of the experimental
workflow.

Core Properties and Data

Thallium(l) carbonate, also known as thallous carbonate, is a white, crystalline solid.[1][2]
Unlike many heavy metal carbonates, it is soluble in water.[1][2] It serves as a precursor in the
synthesis of other thallium compounds and has niche applications in the manufacturing of
imitation diamonds and in analytical chemistry for the detection of carbon disulfide.[3][4]

Physicochemical Properties

The fundamental physical and chemical properties of thallium(l) carbonate are summarized in
the table below for quick reference.
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Property Value Reference(s)
CAS Number 6533-73-9 [5]
Molecular Formula TI2COs [5]
Molecular Weight 468.78 g/mol [5]
Appearance White crystalline solid [1]
Density 7.11 g/mL at 25 °C [5]
Melting Point 272°C (522 °F; 545 K), [1]
decomposes

o 5.2 g/100 mL at 25 °C; 27.2
Solubility in Water [1]
g/100 mL at 100 °C

o Insoluble in ethanol, ether, and
Solubility in other solvents [1]
acetone

Crystal Structure Monoclinic [1]

Spectroscopic Data

Spectroscopic data is crucial for the identification and characterization of thallium(l) carbonate.
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Spectrum Type Key Peaksl/information Reference(s)

IR spectral data is available
Infrared (IR) Spectroscopy and can be accessed for [3]

compound verification.

Raman spectral data is
available for structural
analysis. The symmetric
stretching of the carbonate ion
Raman Spectroscopy (v1) is typically observed [3][6]
around 1080 cm~1. Asymmetric
stretching (vs) and bending
modes (vz, va) are also

present.

Synthesis and Reactivity
Synthesis

Thallium(l) carbonate is typically synthesized by the reaction of thallium(l) hydroxide with
carbon dioxide.[1][7] An agueous solution of thallium(l) hydroxide is saturated with carbon
dioxide, leading to the precipitation of thallium(l) carbonate.[3]

Reaction: 2TIOH(aq) + CO2(g) — TI2COs(s) + H20(l)

Due to the high toxicity of thallium compounds, this synthesis must be performed in a well-
ventilated fume hood with appropriate personal protective equipment.

Reactivity with Acids

As a typical carbonate, thallium(l) carbonate reacts with strong acids to produce a thallium salt,
water, and carbon dioxide gas.[2][8] This reaction is a key characteristic of its chemical
behavior.

Reaction: TI2COs3(s) + 2HCl(aq) - 2TICl(aq) + H20(I) + CO2(g)
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Experimental Protocol: Reaction with Hydrochloric
Acid
This protocol details the procedure for reacting thallium(l) carbonate with hydrochloric acid.

This experiment demonstrates the characteristic effervescence of carbonates and should be
performed with extreme caution due to the high toxicity of thallium compounds.

Objective: To observe the reaction of thallium(l) carbonate with a strong acid and to confirm the
production of carbon dioxide gas.

Materials:

e Thallium(l) carbonate (T12COs3)

« Dilute hydrochloric acid (HCI), 1 M
e Limewater (saturated solution of calcium hydroxide, Ca(OH)z)
» Deionized water

» Test tubes and a test tube rack

e Side-arm test tube with a stopper
e Delivery tube

e Spatula

e Measuring cylinder

Safety Precautions:

» Extreme Toxicity: Thallium and its compounds are highly toxic and can be fatal if ingested,
inhaled, or absorbed through the skin.[9]

o Always handle thallium(l) carbonate in a certified chemical fume hood.[10]
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Wear appropriate personal protective equipment (PPE), including a lab coat, safety goggles,
and chemical-resistant gloves (double gloving is recommended).[10][11]

Avoid generating dust.[10]

All thallium-contaminated waste must be disposed of as hazardous waste according to
institutional guidelines.[10]

Procedure:
Set up the apparatus as shown in the workflow diagram below.

Add a small amount (approximately 0.5 g) of thallium(l) carbonate to the side-arm test tube
using a spatula.

Fill a separate test tube with approximately 5 mL of limewater.
Place the end of the delivery tube into the limewater, ensuring it is submerged.

Carefully add 5 mL of 1 M hydrochloric acid to the side-arm test tube containing the
thallium(l) carbonate.

Immediately seal the side-arm test tube with the stopper.
Observe the reaction in the side-arm test tube and any changes in the limewater.

Record all observations. Brisk effervescence should be observed in the reaction tube, and
the limewater should turn cloudy, indicating the production of carbon dioxide.[12]
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Reactant Preparation
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Experimental workflow for the reaction of thallium(l) carbonate with acid.

Toxicity and Safety

Thallium(l) carbonate is extremely toxic and poses a severe health hazard.[1] It can be
absorbed through the skin, by inhalation of dust, or by ingestion.[8][9]

Toxicological Data

The lethal dose values highlight the acute toxicity of thallium compounds.

Parameter Value Species/Route Reference(s)

LDso (median lethal

21 mg/kg Mouse, oral [1]
dose)
LDLo (lowest
) 23 mg/kg Rat, oral [1]
published lethal dose)
Probable Oral Lethal
5-50 mg/kg Human, oral [4]

Dose (Human)

Symptoms of Exposure

Exposure to thallium compounds can lead to a wide range of severe symptoms, which may be
delayed.[9] These include:
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o Gastrointestinal effects: abdominal pain, nausea, vomiting, and diarrhea.[9]
» Neurological effects: peripheral neuropathy, headaches, delirium, and convulsions.[9]
o Dermatological effects: Hair loss is a characteristic sign of thallium poisoning.[8]

Due to the cumulative and severe effects of thallium poisoning, immediate medical attention is
required following any suspected exposure.

Applications
Despite its toxicity, thallium(l) carbonate has been utilized in several specialized fields:

e Precursor for Thallium Compounds: It is a common starting material for the synthesis of
other thallium(l) salts, such as thallium nitrate and thallium halides.[3]

« Atrtificial Diamonds: It has been used in the manufacturing of high-refractive-index glass,
sometimes referred to as imitation diamonds.[3][4]

¢ Analytical Chemistry: It can be used in the analysis of sulfur dioxide and for spectral
analysis.[3]

e Fungicide: It has also been employed as a fungicide, though this application is limited due to
its high toxicity.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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